Cas no 1422344-17-9 (5-Tert-Butyl 2-Ethyl 6,7-Dihydrooxazolo5,4-CPyridine-2,5(4H)-Dicarboxylate)

• Product Name: 5-Tert-Butyl 2-Ethyl 6,7-Dihydrooxazolo5,4-CPyridine-2,5(4H)-Dicarboxylate
• CAS No: 1422344-17-9
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• MDL: MFCD23378332
• CID: 4597937
• Update Time: 2025-07-20

5-Tert-Butyl 2-Ethyl 6,7-Dihydrooxazolo5,4-CPyridine-2,5(4H)-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl 2-ethyl 6,7-dihydrooxazolo[5,4-c]pyridine-2,5(4H)-dicarboxylate
• 5-O-tert-butyl 2-O-ethyl 6,7-dihydro-4H-[1,3]oxazolo[5,4-c]pyridine-2,5-dicarboxylate
• XGC34417
• W14847
• 5-t-Butyl 2-ethyl 6,7-dihydrooxazolo[5,4-c]pyridine-2,5(4H)-dicarboxylate
• 5-tert-butyl 2-ethyl 4H,5H,6H,7H-[1,3]oxazolo[5,4-c]pyridine-2,5-dicarboxylate
• 5-Tert-Butyl 2-Ethyl 6,7-Dihydrooxazolo5,4-CPyridine-2,5(4H)-Dicarboxylate

• MDL： MFCD23378332
• Inchi： 1S/C14H20N2O5/c1-5-19-12(17)11-15-9-6-7-16(8-10(9)20-11)13(18)21-14(2,3)4/h5-8H2,1-4H3
• InChI Key： HXVHTNHXSBCTTB-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(CC1)N=C(C(=O)OCC)O2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 407
• XLogP3: 1.7
• Topological Polar Surface Area: 81.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 5-Tert-Butyl 2-Ethyl 6,7-Dihydrooxazolo5,4-CPyridine-2,5(4H)-Dicarboxylate

Introduction to 5-Tert-Butyl 2-Ethyl 6,7-Dihydrooxazolo5,4-CPyridine-2,5(4H)-Dicarboxylate (CAS No. 1422344-17-9)

The compound 5-Tert-Butyl 2-Ethyl 6,7-Dihydrooxazolo5,4-CPyridine-2,5(4H)-Dicarboxylate, identified by its CAS number 1422344-17-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and promising biological activities. The presence of multiple functional groups, including tert-butyl, ethyl, and dicarboxylate moieties, contributes to its complex interactions with biological targets, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of oxazolopyridine derivatives as scaffolds for developing novel therapeutic agents. The structural motif of 6,7-Dihydrooxazolo5,4-Cpyridine is particularly noteworthy, as it combines the favorable properties of both oxazole and pyridine rings. These rings are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The dicarboxylate group further enhances the compound's pharmacophoric potential by providing multiple sites for hydrogen bonding and electrostatic interactions with biological targets.

The introduction of the tert-butyl and ethyl substituents into the molecule adds additional layers of complexity. The tert-butyl group, in particular, is often employed in medicinal chemistry to improve metabolic stability and binding affinity. Its steric bulk can effectively shield reactive sites while simultaneously enhancing interactions with large protein targets. On the other hand, the ethyl group at the 2-position introduces flexibility to the molecule, allowing for conformational adjustments that may optimize binding to biological receptors.

Current research in this area has demonstrated that derivatives of this class exhibit a range of biological activities. For instance, some studies have shown that modifications in the oxazolopyridine core can lead to compounds with potent anti-inflammatory properties. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, preliminary investigations suggest that certain analogs may possess anticancer potential by interfering with key signaling pathways involved in tumor growth and progression.

The synthesis of 5-Tert-Butyl 2-Ethyl 6,7-Dihydrooxazolo5,4-Cpyridine-2,5(4H)-Dicarboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the oxazole ring, followed by functionalization at the pyridine core. The introduction of the dicarboxylate group is often achieved through carboxylation reactions or oxidation of existing functional handles. Each step must be rigorously controlled to prevent unwanted side reactions that could compromise the integrity of the final product.

In terms of pharmacokinetic properties, the presence of multiple polar functional groups suggests that this compound may exhibit good solubility in aqueous environments. This characteristic is advantageous for formulation purposes, as it facilitates administration via various routes, including oral and intravenous delivery. Furthermore, preliminary data indicate that the compound demonstrates reasonable stability under physiological conditions, which is essential for its practical application in therapeutic settings.

Future directions in the study of this compound include further exploration of its mechanism of action and optimization of its pharmacological profile. Structure-activity relationship (SAR) studies will be crucial in identifying key structural features responsible for its biological activity. Additionally, computational modeling techniques can be employed to predict how different analogs might interact with biological targets at the molecular level. These approaches will provide valuable insights into designing next-generation derivatives with enhanced efficacy and reduced toxicity.

The potential applications of 5-Tert-Butyl 2-Ethyl 6,7-Dihydrooxazolo5,4-Cpyridine-2,5(4H)-Dicarboxylate extend beyond traditional therapeutic areas. For example, its unique structural properties make it a promising candidate for developing novel agrochemicals or industrial catalysts. By leveraging its heterocyclic core and functional groups, researchers may uncover innovative uses that contribute to advancements in multiple sectors.

In conclusion,5-Tert-Butyl 2-Ethyl 6,7-Dihydrooxazolo5,4-Cpyridine-2,5(4H)-Dicarboxylate (CAS No. 1422344-17-9) represents a fascinating compound with significant potential in medicinal chemistry and beyond. Its complex structure and diverse functional groups make it a versatile scaffold for developing novel therapeutic agents with broad applications. Continued research into this compound will undoubtedly yield valuable insights and pave the way for future breakthroughs in drug discovery and related fields.